Cas no 172481-15-1 (5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-)
172481-15-1 structure
Product Name:5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
CAS No:172481-15-1
MF:C6H6N2O4S
MW:202.187839984894
CID:111509
PubChem ID:45089612
Update Time:2025-04-18
5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
- 2-[(2-hydroxyacetyl)amino]-1,3-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylicacid,2-[(hydroxyacetyl)amino]-(9CI)
- 2-(2-Hydroxyacetamido)-1,3-thiazole-5-carboxylic acid
- DTXSID60666505
- 172481-15-1
- 2-[(hydroxyacetyl)amino]-5-thiazolecarboxylic acid
- SCHEMBL3045677
-
- Inchi: 1S/C6H6N2O4S/c9-2-4(10)8-6-7-1-3(13-6)5(11)12/h1,9H,2H2,(H,11,12)(H,7,8,10)
- InChI Key: ZQOPIJLHNJLINU-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1NC(CO)=O
Computed Properties
- Exact Mass: 202.005
- Monoisotopic Mass: 202.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128A^2
- XLogP3: -0.3
5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
172481-15-1 (5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk